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Compound of Interest

Compound Name: Chloromethyldimethylethoxysilane

CAS No.: 13508-53-7

Cat. No.: B084214 Get Quote

Executive Summary
Chloromethyldimethylethoxysilane (CMDMES) presents a dual-hazard profile often

underestimated in standard laboratory workflows. Unlike standard alkylsilanes, the

chloromethyl moiety (

) introduces potential alkylating toxicity, while the ethoxysilane group (

) renders the compound moisture-sensitive and flammable.[1]

Critical Directive: Do not treat CMDMES as a generic organic solvent. Disposal requires strict

segregation due to its flammability (Flash Point ~26°C) and its hydrolysis byproduct (Ethanol).

This guide outlines the mandatory segregation, spill response, and quenching protocols to

ensure compliance and safety.

Chemical Hazard Profile & Causality
To manage disposal effectively, one must understand the chemical behavior triggering the

hazards.
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Property Value/Description Operational Implication

CAS Number 13508-53-7
Unique identifier for waste

manifests.[1]

Flash Point 26°C (79°F)

High Flammability. Classified

as Ignitable Waste (D001).

Vapors can travel to ignition

sources.[2][3]

Hydrolysis

Rapid in presence of

acid/base; Slow in neutral

water.

Releases Ethanol and forms

siloxanes. Do not seal waste

containers immediately after

adding moisture; pressure

buildup will occur.

Specific Hazard
Chloromethyl group (

)

Potential alkylating agent.[1]

Permeates standard nitrile

gloves. Use Silver Shield® or

heavy-grade Viton®.

Density ~0.94 g/mL

Floats on water. Spill cleanup

requires hydrophobic

absorbents.

The Hydrolysis Mechanism
Understanding the degradation pathway is vital for neutralization. Upon contact with moisture,

CMDMES hydrolyzes:

Result: Evolution of Ethanol (flammable) and formation of Chloromethyldimethylsilanol,

which eventually condenses into siloxanes.

Safety Note: The chloromethyl group remains intact during simple hydrolysis. The waste

residue remains toxic even after the silane reactivity is quenched.

Waste Classification & Segregation
Proper segregation prevents cross-reactivity in the central waste stream.
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RCRA Code:D001 (Ignitable).

Segregation:

Isolate from: Oxidizers (Peroxides, Nitric Acid), Aqueous Bases (Caustics), and

Pyrophorics.[1]

Compatible with: Non-halogenated organic solvents (Toluene, Hexane). Note: While it

contains chlorine, it is often accepted in non-halogenated streams by incinerators

depending on concentration, but strict adherence to "Halogenated Solvent" streams is

safer if unsure.[1]

Decision Matrix: Disposal Workflow
The following logic gate determines the correct disposal path for your material.

Identify Material State

Is it a Spill?

Is Container Empty?

No

EXECUTE SPILL PROTOCOL
(See Section 5)

Yes

PRIMARY DISPOSAL
Seal, Tag as D001

Submit for Lab Pack

No (Expired/Excess)

DECONTAMINATION
Triple Rinse with Acetone
Collect Rinsate as Waste

Yes

Deface Label
Discard Glass
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Figure 1: Operational decision tree for CMDMES disposal. Note that "Empty" implies <3%

residual volume per RCRA standards.

Primary Disposal (Intact Containers)
For expired or excess chemicals in original packaging:

Do Not Open: Never attempt to quench or neutralize a full bottle of silane in the laboratory.

The exotherm and ethanol evolution create unnecessary risk.

Overpack: Place the original container inside a clear polyethylene bag to contain potential

leaks or label corrosion.

Labeling:

Chemical Name: Chloromethyldimethylethoxysilane.[4]

Hazards: Flammable, Irritant.[2][4][5][6]

Storage: Store in a flammable cabinet until pickup by EHS or licensed waste contractor.

Spill Response & Quenching Protocol
Scope: This protocol is for spill cleanup or cleaning empty containers. Prerequisite: Perform all

operations in a functioning fume hood.

Equipment Checklist
PPE: Splash goggles, face shield, fire-retardant lab coat, Silver Shield/4H gloves (Nitrile

provides insufficient protection against organochlorides).[1]

Absorbent: Vermiculite, dry sand, or hydrophobic spill pads.

Quenching Solution: 5% Aqueous Sodium Carbonate (

) or simple water if base is unavailable.
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Step-by-Step Decontamination[1]
Isolate: Remove ignition sources immediately.

Absorb: Cover the liquid with vermiculite or sand.[7]

Collect: Scoop the absorbed material into a wide-mouth high-density polyethylene (HDPE)

container.[1] Do not use glass if breakage is a risk.

Quench (The "Kill" Step):

Add the Quenching Solution to the container containing the absorbent.

Ratio: Use approx. 10:1 (Solution : Spilled Silane) to ensure excess water for hydrolysis

and heat dissipation.[1]

Caution: Ethanol will evolve. The mixture is flammable.[2][4]

Vent: Leave the container lid loose in the fume hood for 24 hours.

Why? Hydrolysis generates vapor pressure. Sealing a reacting container can cause a

rupture.

Final Disposal: After 24 hours, seal the container tightly. Label as "Debris contaminated with

Chloromethyldimethylethoxysilane (Hydrolyzed)." Classify as Flammable Solid/Liquid

waste.

Hydrolysis Pathway Visualization[1]

CMDMES
(Active Silane)

Hydrolysis Reaction
(Exothermic)

H2O
(Hydrolysis Agent)

Silanol Species
(Condenses to Siloxane)

Ethanol
(Flammable Byproduct)

Gas/Vapor Evolution
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Figure 2: Chemical pathway during quenching.[1] The evolution of ethanol necessitates

flammability precautions even during neutralization.

References & Authority
The protocols above are synthesized from standard organosilane handling procedures and

specific substance data.

Gelest, Inc.Safety Data Sheet: Chloromethyldimethylethoxysilane. (Accessed via Gelest

Library). (Search code: SIC2286.0)[1]

National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 83569, (Chloromethyl)(ethoxy)dimethylsilane. [Link][1]

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. National

Academies Press (US); 2011. [Link]

ECHA (European Chemicals Agency).Registration Dossier -

Chloromethyldimethylethoxysilane. [Link][1]

Disclaimer: This guide is intended for qualified scientific personnel. Always consult your

institution's Environmental Health & Safety (EHS) officer before modifying waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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